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Compound of Interest

Compound Name: Antifungal agent 21

Cat. No.: B15600926

For Researchers, Scientists, and Drug Development Professionals

The term "Antifungal Agent 21" is not standardized and can refer to several distinct chemical
or biological entities under investigation for their fungicidal properties. This document provides
detailed application notes and protocols for two prominent examples relevant to agricultural
applications: AtTCP21, a plant-derived protein, and C21-Steroidal Derivatives, a class of
synthetic compounds.

Candidate 1: AtTCP21 (Arabidopsis thaliana TCP21)

AtTCP21 is a transcription factor protein from the plant Arabidopsis thaliana that has been
identified as a novel antifungal protein (AFP). It represents a potential biofungicide for
agricultural use.[1]

Data Presentation: Antifungal Activity of AtTCP21

The antifungal efficacy of recombinant AtTCP21 has been evaluated against a range of plant
pathogenic fungi and yeasts. The half-maximal inhibitory concentration (IC50) values are
summarized below.
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. IC50 (pg/mL) of IC50 (pg/mL) of
Fungal Species Type L
AtTCP21 Melittin (Control)
Colletotrichum
o Mold 3.1 12.5

gloeosporioides
Fusarium oxysporum Mold 25 15
Botrytis cinerea Mold 50 3.1
Candida albicans Yeast 12.5 6.2
Saccharomyces

o Yeast 100 25
cerevisiae

Data sourced from[1]

Mechanism of Action

AtTCP21 exhibits its antifungal effect not by disrupting the fungal cell membrane directly, but by
penetrating the cell and inducing programmed cell death (apoptosis). The proposed signaling
pathway involves the generation of intracellular reactive oxygen species (ROS) and
mitochondrial superoxide, leading to morphological changes and eventual cell death.[1]
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Prepare Serial Dilutions
of AtTCP21

:

Inoculate 96-well Plates
with Fungal Spores

:

Add AtTCP21 Dilutions
to Wells

:

Incubate at 28°C
for 48-72h

:

Measure Optical Density
(OD) at 595 nm

:

Calculate IC50 Value

:
O
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Prepare PDA Medium with
Test Compound Dilutions

:

Pour Amended PDA
into Petri Dishes

:

Place Mycelial Plug
on Center of Plate

:

Incubate at 25°C

:

Measure Colony Diameter

:

Calculate Inhibition Rate
and IC50

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt
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and industry. Email: info@benchchem.com
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